Cas no 1204810-99-0 (3-Bromo-4-chloro-6-trifluoromethylquinoline)

• Product Name: 3-Bromo-4-chloro-6-trifluoromethylquinoline
• CAS No: 1204810-99-0
• MF: C₁₀H₄BrClF₃N
• MW: 310.497671127319
• CID: 2602729
• PubChem ID: 329773663
• Update Time: 2025-07-25

3-Bromo-4-chloro-6-trifluoromethylquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-6-trifluoromethylquinoline
• 3-Bromo-4-chloro-6-(trifluoromethyl)quinoline
• MFCD13192972
• SB72130
• 1204810-99-0
• F73322
• DTXSID70671180
• 3-Bromo-4-chloro-6-trifluoromethylquinoline, AldrichCPR
• DTXCID30621929
• AS-85378

• MDL： MFCD13192972
• Inchi： 1S/C10H4BrClF3N/c11-7-4-16-8-2-1-5(10(13,14)15)3-6(8)9(7)12/h1-4H
• InChI Key： BNOPQFZALQIKEY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC(C(F)(F)F)=CC2=C1Cl

Computed Properties

• Exact Mass: 308.91677g/mol
• Monoisotopic Mass: 308.91677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9Ų

3-Bromo-4-chloro-6-trifluoromethylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 3-Bromo-4-chloro-6-trifluoromethylquinoline

Professional Introduction to 3-Bromo-4-chloro-6-trifluoromethylquinoline (CAS No: 1204810-99-0)

3-Bromo-4-chloro-6-trifluoromethylquinoline, identified by the Chemical Abstracts Service Number (CAS No) 1204810-99-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the quinoline family, a class of nitrogen-containing aromatic organic compounds known for their broad spectrum of biological activities. The structural features of 3-Bromo-4-chloro-6-trifluoromethylquinoline, including the presence of bromine, chlorine, and trifluoromethyl substituents, make it a versatile intermediate for synthesizing various derivatives with potential therapeutic applications.

The quinoline scaffold has a long history in medicinal chemistry, with several well-known drugs derived from this core structure. Among these, chloroquine and mefloquine are prominent examples used in the treatment of malaria. The introduction of halogenated and fluorinated groups in 3-Bromo-4-chloro-6-trifluoromethylquinoline enhances its reactivity and binding affinity to biological targets, making it a valuable building block for drug discovery efforts.

In recent years, there has been a surge in research focused on developing novel antimicrobial agents due to the rise of drug-resistant pathogens. 3-Bromo-4-chloro-6-trifluoromethylquinoline has been explored as a precursor in the synthesis of quinoline-based antimicrobial compounds. Studies have demonstrated its utility in generating derivatives that exhibit potent activity against Gram-negative bacteria and fungi. The trifluoromethyl group, in particular, is known to improve metabolic stability and bioavailability, which are critical factors for pharmaceutical efficacy.

The bromine and chlorine substituents in 3-Bromo-4-chloro-6-trifluoromethylquinoline provide reactive sites for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely employed in constructing complex molecular architectures, enabling the design of novel bioactive molecules. For instance, researchers have utilized this compound to synthesize quinoline-based inhibitors targeting enzymes involved in cancer cell proliferation, such as tyrosine kinases.

Advances in computational chemistry have also played a crucial role in optimizing the synthesis and properties of 3-Bromo-4-chloro-6-trifluoromethylquinoline derivatives. Molecular modeling techniques allow scientists to predict binding interactions between these compounds and their biological targets with high accuracy. This approach has led to the identification of lead compounds with improved pharmacokinetic profiles, reducing off-target effects and enhancing therapeutic outcomes.

The agrochemical sector has also benefited from the exploration of 3-Bromo-4-chloro-6-trifluoromethylquinoline as a precursor for developing novel pesticides. Quinoline-based agrochemicals exhibit efficacy against a wide range of pests while maintaining environmental safety. The halogenated derivatives derived from this compound have shown promising results in field trials, offering an alternative to traditional pesticides that may pose ecological risks.

Future research directions for 3-Bromo-4-chloro-6-trifluoromethylquinoline include its application in developing treatments for emerging infectious diseases. The ongoing global health challenges underscore the need for innovative therapeutic strategies, and quinoline derivatives remain a cornerstone in this effort. By leveraging cutting-edge synthetic methodologies and biotechnological tools, scientists aim to unlock the full potential of this compound as a drug candidate.

In conclusion, 3-Bromo-4-chloro-6-trifluoromethylquinoline (CAS No: 1204810-99-0) represents a significant advancement in medicinal and agrochemical chemistry. Its unique structural features and reactivity make it an indispensable tool for synthesizing next-generation bioactive molecules. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health and agriculture.